4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-(2-phenylquinolin-4-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C25H19N3O3/c1-29-22-13-12-17(14-23(22)30-2)24-27-28-25(31-24)19-15-21(16-8-4-3-5-9-16)26-20-11-7-6-10-18(19)20/h3-15H,1-2H3
• InChI Key: SJUAZJWEZOSJKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)OC
• Molecular Formula: C25H19N3O3
• Molecular Weight: 409.4 g/mol

Description

4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline, also known as DMOX, is a chemical compound that has shown promising results in scientific research. This compound has been studied for its potential applications in various fields, including medicine and biotechnology.

Scientific Research Applications

4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has been studied for its potential applications in various fields of scientific research. One of the major applications of 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline is in the field of cancer research. Studies have shown that 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has anticancer properties and can inhibit the growth of cancer cells. 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has been studied for its potential applications in the field of biotechnology, specifically in the development of biosensors and fluorescent probes.

Mechanism of Action

The mechanism of action of 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline is not fully understood. However, studies suggest that 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline may also induce apoptosis, a process of programmed cell death, in cancer cells. In addition, 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has been shown to have various biochemical and physiological effects. Studies have shown that 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects. In addition, 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline in lab experiments is its high purity and good yields. 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline. One area of research is the development of new synthesis methods that can improve the yield and purity of 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline. Another area of research is the optimization of 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline for use in biosensors and fluorescent probes. In addition, further studies are needed to fully understand the mechanism of action of 4-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline and its potential applications in the treatment of neurodegenerative diseases.